Cas no 1105203-43-7 (2-{3-[2-(3,4-dimethoxyphenyl)acetamido]-2H,4H,6H-thieno[3,4-c]pyrazol-2-yl}-N-propylacetamide)

• Product Name: 2-{3-[2-(3,4-dimethoxyphenyl)acetamido]-2H,4H,6H-thieno[3,4-c]pyrazol-2-yl}-N-propylacetamide
• CAS No: 1105203-43-7
• MF: C₂₀H₂₆N₄O₄S
• MW: 418.509843349457
• CID: 5822722
• PubChem ID: 30862191
• Update Time: 2025-10-12

2-{3-[2-(3,4-dimethoxyphenyl)acetamido]-2H,4H,6H-thieno[3,4-c]pyrazol-2-yl}-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-N-[2-[2-oxo-2-(propylamino)ethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• 2-{3-[2-(3,4-dimethoxyphenyl)acetamido]-2H,4H,6H-thieno[3,4-c]pyrazol-2-yl}-N-propylacetamide
• VU0644592-1
• F5486-0129
• 2-(3,4-dimethoxyphenyl)-N-(2-(2-oxo-2-(propylamino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide
• AKOS024510338
• 1105203-43-7

• Inchi： 1S/C20H26N4O4S/c1-4-7-21-19(26)10-24-20(14-11-29-12-15(14)23-24)22-18(25)9-13-5-6-16(27-2)17(8-13)28-3/h5-6,8H,4,7,9-12H2,1-3H3,(H,21,26)(H,22,25)
• InChI Key： JARBXLHOECYKJY-UHFFFAOYSA-N
• SMILES： C(NC1N(CC(=O)NCCC)N=C2CSCC2=1)(=O)CC1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 418.16747650g/mol
• Monoisotopic Mass: 418.16747650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-{3-[2-(3,4-dimethoxyphenyl)acetamido]-2H,4H,6H-thieno[3,4-c]pyrazol-2-yl}-N-propylacetamide

Comprehensive Analysis of 2-{3-[2-(3,4-dimethoxyphenyl)acetamido]-2H,4H,6H-thieno[3,4-c]pyrazol-2-yl}-N-propylacetamide (CAS No. 1105203-43-7)

The compound 2-{3-[2-(3,4-dimethoxyphenyl)acetamido]-2H,4H,6H-thieno[3,4-c]pyrazol-2-yl}-N-propylacetamide, identified by its CAS No. 1105203-43-7, represents a significant advancement in the field of medicinal chemistry and drug discovery. This molecule, with its intricate structure featuring a thieno[3,4-c]pyrazole core and 3,4-dimethoxyphenyl moiety, has garnered attention for its potential applications in therapeutic research. Researchers and pharmaceutical developers are increasingly exploring its properties, particularly in the context of targeted drug design and bioactive compound synthesis.

One of the most compelling aspects of 2-{3-[2-(3,4-dimethoxyphenyl)acetamido]-2H,4H,6H-thieno[3,4-c]pyrazol-2-yl}-N-propylacetamide is its structural versatility. The presence of both acetamido and propylacetamide groups allows for diverse interactions with biological targets, making it a candidate for modulating enzyme activity or receptor binding. Recent studies have highlighted its relevance in addressing neurodegenerative disorders and metabolic syndromes, aligning with current trends in precision medicine. Users searching for "thienopyrazole derivatives" or "small molecule therapeutics" will find this compound particularly intriguing due to its unique pharmacophore.

From a synthetic chemistry perspective, the CAS No. 1105203-43-7 compound exemplifies modern heterocyclic chemistry techniques. Its thieno[3,4-c]pyrazole scaffold is synthesized through innovative cyclization methods, which are frequently discussed in academic forums and patent literature. The integration of 3,4-dimethoxyphenyl further enhances its stability and bioavailability, addressing common challenges in drug formulation. For researchers querying "synthetic routes for bioactive heterocycles" or "structure-activity relationship (SAR) studies," this compound serves as a benchmark for optimizing lead molecules.

The pharmacological potential of 2-{3-[2-(3,4-dimethoxyphenyl)acetamido]-2H,4H,6H-thieno[3,4-c]pyrazol-2-yl}-N-propylacetamide extends to its role in signal transduction pathways. Preliminary data suggest its ability to influence kinase inhibition, a hot topic in oncology and immunology research. This aligns with growing public interest in "next-generation kinase inhibitors" and "personalized cancer therapies." Its propylacetamide side chain also offers insights into improving drug-likeness parameters, a critical factor in preclinical development.

In the context of green chemistry and sustainable practices, the synthesis of CAS No. 1105203-43-7 has been optimized to minimize waste and energy consumption. This resonates with industry demands for "eco-friendly synthetic protocols" and "green pharmaceuticals." Additionally, its thienopyrazole backbone is compatible with computational drug design tools, enabling virtual screening and molecular docking studies—a frequently searched topic among computational chemists.

As the scientific community continues to explore 2-{3-[2-(3,4-dimethoxyphenyl)acetamido]-2H,4H,6H-thieno[3,4-c]pyrazol-2-yl}-N-propylacetamide, its applications in drug repurposing and combination therapies are gaining traction. The compound’s dual functionality—combining a thieno[3,4-c]pyrazole core with a dimethoxyphenyl group—offers a template for developing multitarget agents. This is particularly relevant for searches like "multi-target drug discovery" or "polypharmacology approaches," reflecting the shift toward holistic treatment strategies.

In summary, 2-{3-[2-(3,4-dimethoxyphenyl)acetamido]-2H,4H,6H-thieno[3,4-c]pyrazol-2-yl}-N-propylacetamide (CAS No. 1105203-43-7) stands at the intersection of innovation and practicality. Its structural complexity, therapeutic potential, and alignment with contemporary research trends make it a focal point for both academic and industrial investigations. Whether for "medicinal chemistry applications" or "advanced heterocyclic synthesis," this compound exemplifies the future of small-molecule drug development.